Cas no 87948-15-0 (Propanedinitrile, butylidene-)

• Product Name: Propanedinitrile, butylidene-
• CAS No: 87948-15-0
• MF: C₇H₈N₂
• MW: 120.151821136475
• CID: 650311
• PubChem ID: 13146982
• Update Time: 2025-04-19

Propanedinitrile, butylidene- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, butylidene-
• 2-butylidenepropanedinitrile
• 2-Butylidenemalononitrile
• 87948-15-0
• DTXSID00521902
• SCHEMBL9846180
• Butylidenepropanedinitrile

• Inchi： 1S/C7H8N2/c1-2-3-4-7(5-8)6-9/h4H,2-3H2,1H3
• InChI Key： HBFBWIDDAKEXAX-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C/CCC

Computed Properties

• Exact Mass: 120.068748264g/mol
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų